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Compound of Interest

Compound Name: BQ-788 sodium salt

Cat. No.: B1667495

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for the endothelin B receptor antagonist, BQ-788 sodium salt, ensuring the
integrity of your research and the safety of your laboratory personnel.

BQ-788 sodium salt is a potent and selective antagonist of the endothelin B (ETB) receptor,
with an IC50 of 1.2 nM for inhibiting endothelin-1 (ET-1) binding to human ETB receptors.[1] Its
high selectivity makes it a valuable tool in cardiovascular and cell proliferation research.[1]
However, as with any biologically active compound, proper handling and disposal are crucial.
This document outlines the necessary personal protective equipment (PPE), operational
procedures, and disposal plans to ensure safe laboratory practices.

Essential Safety and Handling Information

A thorough understanding of the properties of BQ-788 sodium salt is the first step toward safe
handling. The following table summarizes key quantitative data for this compound.
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Property Value Source
Molecular Weight 663.79 g/mol
Formula Cs4Hs0NsNaO7
Purity >95% to >98%
Appearance White to off-white solid
Solubility -in DMSO >2.5 mg/mL to 50 mg/mL
) 50 mg/mL (with ultrasonic and
- in Water .
warming to 60°C)
- in Ethanol to 5 mM
Store at -20°C, desiccated and
Storage

protected from light.

Operational Plan: From Receipt to Disposal

A systematic approach to handling BQ-788 sodium salt minimizes risks and ensures

procedural consistency. The following workflow provides a step-by-step guide for laboratory

personnel.
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Workflow for Safe Handling of BQ-788 Sodium Salt
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Figure 1. A step-by-step workflow for the safe handling of BQ-788 sodium salt.
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» Review the Safety Data Sheet (SDS): Before handling, all personnel must review the SDS
for BQ-788 sodium salt. The SDS provides comprehensive information on potential
hazards, first-aid measures, and emergency procedures.

o Don Appropriate Personal Protective Equipment (PPE): The following PPE is mandatory
when handling BQ-788 sodium salt:

o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Nitrile or other chemically resistant gloves.
o Body Protection: A laboratory coat.

o Prepare the Work Area: All handling of BQ-788 sodium salt should be conducted in a well-
ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.
Ensure that an eyewash station and safety shower are readily accessible.

¢ Weighing and Reconstitution:

o When weighing the solid compound, do so in a designated area with minimal air currents
to prevent dispersal of the powder.

o For reconstitution, slowly add the recommended solvent (e.g., DMSO, water, or ethanol) to
the vial containing the compound. Gentle vortexing or sonication may be required to
achieve complete dissolution. For agueous solutions, warming to 60°C may be necessary.

e Experimental Use:

o Clearly label all solutions containing BQ-788 sodium salt with the compound name,
concentration, solvent, and date of preparation.

o When transferring solutions, use appropriate pipettes and techniques to avoid splashes
and aerosol generation.

o Decontamination:

o Wipe down the work surface and any contaminated equipment with a suitable
decontaminating solution (e.g., 70% ethanol), followed by a final rinse with distilled water.
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o Waste Segregation and Labeling:

o All disposable materials that have come into contact with BQ-788 sodium salt, including
gloves, pipette tips, and empty vials, should be collected in a dedicated, clearly labeled
hazardous waste container.

o Unused solutions of BQ-788 sodium salt should also be collected in a labeled hazardous
waste container.

» Disposal Plan:

o All waste containing BQ-788 sodium salt must be disposed of in accordance with local,
state, and federal regulations for chemical waste. Consult your institution's Environmental
Health and Safety (EHS) department for specific disposal protocols. Do not dispose of
BQ-788 sodium salt down the drain or in the regular trash.

Emergency Procedures

In the event of accidental exposure, follow these immediate steps:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

By adhering to these safety protocols and operational plans, researchers can confidently and
safely utilize BQ-788 sodium salt in their studies, fostering a secure and productive research
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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